3-(4-Hydrazinophenyl)propionic acid ethyl ester

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: ethyl 3-(4-hydrazinylphenyl)propanoate
• InChI: InChI=1S/C11H16N2O2/c1-2-15-11(14)8-5-9-3-6-10(13-12)7-4-9/h3-4,6-7,13H,2,5,8,12H2,1H3
• InChI Key: UJDSJBSXNQSBRO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=CC=C(C=C1)NN

Description

3-(4-Hydrazinophenyl)propionic acid ethyl ester is a useful research compound. Its molecular formula is C11H16N2O2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(4-aminophenyl)propionic acid ethyl ester (14 g, 72.5 mmol) in conc. HCl (200 mL) was added aqueous (10 mL) NaNO2 (5 g, 72.5 mmol) at 0° C. and the resulting mixture was stirred for 1 h. A solution of SnCl2.2H2O (33 g, 145 mmol) in conc. HCl (150 mL) was then added at 0° C. The reaction solution was stirred for an additional 2 h at RT. The precipitate was filtered and washed with EtOH and Et2O to yield 3-(4-hydrazinophenyl)propionic acid ethyl ester as a white solid, which was used for the next reaction without further purification. MS (ESI): m/z: 209 (M+H+).